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Compound of Interest

Compound Name: AKB-6899

Cat. No.: B605261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

AKB-6899, a selective HIF-2α stabilizer. The following procedures are based on general best

practices for handling potent, novel research compounds in a laboratory setting, as a

comprehensive Safety Data Sheet (SDS) with detailed quantitative data for AKB-6899 is not

publicly available. Researchers must exercise extreme caution and treat this compound as

potentially hazardous.

Chemical and Physical Properties
Limited information is available regarding the specific quantitative properties of AKB-6899. The

following table summarizes the currently known data.

Property Data

Purity ≥99% (vendor specific)

Molecular Formula C₁₅H₁₄N₂O₃

Molecular Weight 270.28 g/mol

Storage (Powder) Store at -20°C for up to 3 years.

Storage (In Solvent) Store at -80°C for up to 1 year.

Solubility Soluble in DMSO.
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Personal Protective Equipment (PPE)
Due to the unknown toxicological profile of AKB-6899, a comprehensive approach to personal

protection is mandatory. The following PPE should be worn at all times when handling the

compound:

Gloves: Nitrile or other chemically resistant gloves are required. Double gloving is

recommended.

Eye Protection: Chemical safety goggles or a full-face shield must be worn.

Lab Coat: A fully buttoned lab coat, preferably one that is chemical-resistant, is essential.

Respiratory Protection: When handling the solid compound or preparing solutions where

aerosolization is possible, a properly fitted respirator (e.g., N95 or higher) is strongly advised.

All handling of the solid form should be performed in a certified chemical fume hood.

Operational Plan: Safe Handling and Preparation of
Solutions
Extreme care must be taken to avoid inhalation, ingestion, and skin contact.

Step 1: Preparation and Engineering Controls

Before handling, ensure a chemical fume hood is operational and certified.

Gather all necessary equipment, including an analytical balance, spatulas, vials, and

appropriate solvents.

Designate a specific area within the fume hood for handling AKB-6899 to contain any

potential spills.

Step 2: Weighing the Compound

Perform all weighing operations within the chemical fume hood.

Use a disposable weighing dish to avoid contamination of the balance.
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Handle the solid with care to minimize dust formation.

Step 3: Solution Preparation

Add the desired solvent to the vial containing the weighed AKB-6899.

Cap the vial securely before mixing.

If sonication is required for dissolution, ensure the vial is properly sealed to prevent aerosol

release.

Step 4: Post-Handling Decontamination

Wipe down the designated handling area and any equipment used with an appropriate

deactivating solution (e.g., 10% bleach solution followed by 70% ethanol), if compatible with

the equipment, or a suitable laboratory detergent.

Dispose of all contaminated disposable materials as hazardous waste.

Disposal Plan
All waste contaminated with AKB-6899 must be treated as hazardous chemical waste.

Solid Waste: Contaminated items such as gloves, weighing dishes, and paper towels should

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

chemical waste streams unless compatibility is confirmed.

Disposal: All hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling of AKB-
6899
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Caption: Workflow for the safe handling and disposal of AKB-6899.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
AKB-6899]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605261#personal-protective-equipment-for-handling-
akb-6899]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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